Cas no 2503208-66-8 (1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, Mixture of diastereomers)

• Product Name: 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, Mixture of diastereomers
• CAS No: 2503208-66-8
• MF: C₉H₁₈ClF₂NO
• MW: 229.695128917694
• MDL: MFCD32860237
• CID: 5670908
• PubChem ID: 165981079
• Update Time: 2025-05-24

1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27148765
• 2503208-66-8
• Z4655756125
• 1-[4-(difluoromethyl)-1-methoxycyclohexyl]methanamine hydrochloride
• 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, Mixture of diastereomers

• MDL： MFCD32860237
• Inchi： 1S/C9H17F2NO.ClH/c1-13-9(6-12)4-2-7(3-5-9)8(10)11;/h7-8H,2-6,12H2,1H3;1H
• InChI Key： HTTCFZHYTDOWES-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCC(CN)(CC1)OC)F

Computed Properties

• Exact Mass: 229.1044982g/mol
• Monoisotopic Mass: 229.1044982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, Mixture of diastereomers

1-4-(Difluoromethyl)-1-Methoxycyclohexylmethanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2503208-66-8, commonly referred to as 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound exists as a mixture of diastereomers, which adds an additional layer of complexity to its synthesis, characterization, and application. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to delve deeper into the properties and potential uses of this compound.

The structural backbone of 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride is characterized by a cyclohexane ring substituted with a difluoromethyl group at the 4-position and a methoxy group at the 1-position. The presence of these substituents introduces steric and electronic effects that influence the molecule's reactivity and stability. The hydrochloride salt form suggests that this compound is often utilized in its protonated state, which may enhance its solubility and bioavailability in certain applications.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its unique structure makes it an ideal candidate for exploring novel drug delivery systems and therapeutic agents. For instance, researchers have investigated its role in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The mixture of diastereomers adds another dimension to its pharmacological profile, as each diastereomer may exhibit distinct biological activities.

The synthesis of 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclohexane ring, introduction of the difluoromethyl group, and subsequent functionalization with the methoxy group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Additionally, its fluorinated substituents make it a valuable component in the design of fluoropolymers and other high-performance materials. Recent research has also explored its potential as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties.

The mixture of diastereomers presents both challenges and opportunities for researchers. While separating individual diastereomers can be technically demanding, this mixture also offers a unique platform for studying stereochemical effects on molecular interactions. For example, studies have demonstrated that different diastereomers may exhibit varying affinities for specific receptors or enzymes, providing insights into the relationship between molecular geometry and biological activity.

From an environmental perspective, understanding the degradation pathways of 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride is crucial for assessing its ecological impact. Recent investigations have focused on identifying key factors influencing its biodegradation rates, such as pH levels, temperature, and microbial activity. These studies aim to develop strategies for minimizing environmental contamination during industrial processes involving this compound.

In conclusion, 1-4-(difluoromethyl)-1-methoxycyclohexylmethanamine hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines. Its complex structure, coupled with the presence of diastereomers, continues to inspire innovative research directions. As advancements in synthetic methods and analytical tools continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.